Cas no 917894-84-9 (Naphthalene, 2-methoxy-1-[2-(trimethylsilyl)ethynyl]-)

Naphthalene, 2-methoxy-1-[2-(trimethylsilyl)ethynyl]- structure
917894-84-9 structure
Product Name:Naphthalene, 2-methoxy-1-[2-(trimethylsilyl)ethynyl]-
CAS No:917894-84-9
MF:C16H18OSi
MW:254.399025440216
CID:783080
PubChem ID:71428132
Update Time:2025-04-19

Naphthalene, 2-methoxy-1-[2-(trimethylsilyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

    • Naphthalene, 2-methoxy-1-[2-(trimethylsilyl)ethynyl]-
    • 2-(2-methoxynaphthalen-1-yl)ethynyl-trimethylsilane
    • DTXSID50846859
    • 917894-84-9
    • [(2-Methoxynaphthalen-1-yl)ethynyl](trimethyl)silane
    • Inchi: 1S/C16H18OSi/c1-17-16-10-9-13-7-5-6-8-14(13)15(16)11-12-18(2,3)4/h5-10H,1-4H3
    • InChI Key: OFUMNEVEYKSNNS-UHFFFAOYSA-N
    • SMILES: [Si](C#CC1C(=CC=C2C=CC=CC=12)OC)(C)(C)C

Computed Properties

  • Exact Mass: 254.112691728g/mol
  • Monoisotopic Mass: 254.112691728g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2Ų
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